N-(5-chloro-2-methoxyphenyl)tetrahydro-2-furancarboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C12H14ClNO3/c1-16-10-5-4-8(13)7-9(10)14-12(15)11-3-2-6-17-11/h4-5,7,11H,2-3,6H2,1H3,(H,14,15)
• InChI Key: MSGWAFJUYHYVOS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)C2CCCO2
• Molecular Formula: C12H14ClNO3
• Molecular Weight: 255.70 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-(5-chloro-2-methoxyphenyl)tetrahydro-2-furancarboxamide often involves multiple steps, including catalyzed and uncatalyzed reactions, to introduce specific functional groups and achieve the desired molecular architecture. For instance, the synthesis of deuterium-labeled 2,5-bis(4-amidinophenyl)furan derivatives from bromobenzene demonstrates complex synthetic routes involving multiple steps to incorporate various substituents into the furan ring (Stephens et al., 2001).

Molecular Structure Analysis

The molecular structure of related compounds, such as methyl 5-chloro-2-methoxythieno[3,2-b]furan-3-carboxylate, has been elucidated using X-ray crystal structure determination. These studies provide insights into the arrangement of atoms within the molecule and the spatial orientation of various substituents, which are critical for understanding the compound's reactivity and interaction with other molecules (Gillespie et al., 1979).

Chemical Reactions and Properties

Chemical reactions involving N-(5-chloro-2-methoxyphenyl)tetrahydro-2-furancarboxamide and its analogs can include substitutions, additions, and other transformations that alter the compound's structure and functionality. For example, the conversion of prodrugs like DB289 into active antiprotozoal agents through metabolic processes illustrates the compound's reactive capabilities and potential for therapeutic applications (Midgley et al., 2007).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting points, and crystalline structure, are crucial for their practical applications. These properties can influence the compound's behavior in different environments and under various conditions, affecting its utility in research and industry applications.

Chemical Properties Analysis

The chemical properties, including reactivity with different reagents, stability under various conditions, and interactions with biological molecules, are fundamental to understanding the compound's potential applications. Studies on related compounds, such as the enzymatic polymerization of furan-2,5-dicarboxylic acid-based polyamides, shed light on the chemical behavior and versatility of furan derivatives in creating sustainable materials (Jiang et al., 2015).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various proteins and enzymes in the body .

Mode of Action

It’s known that the compound forms non-covalent associations, including n–h···o/o–h···o/c–h···o hydrogen bonds, which play a crucial role in its interaction with its targets . These weak interactions combined, the compounds displayed 1D–3D structures .